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Compound of Interest

Compound Name: m-PEG10-NHS ester

Cat. No.: B609231 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with m-PEG10-NHS ester. Adherence

to these procedures is essential for ensuring personal safety and maintaining a secure

laboratory environment.

Chemical and Physical Properties
m-PEG10-NHS ester is a polyethylene glycol (PEG) derivative containing an N-

hydroxysuccinimide (NHS) ester.[1][2] The NHS ester is reactive toward primary amines,

making it useful for labeling proteins, amine-modified oligonucleotides, and other amine-

containing molecules.[1][2][3] The PEG component increases the solubility of the molecule in

aqueous media.
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Property Value Source(s)

Molecular Formula C26H47NO14

Molecular Weight 597.66 g/mol

Appearance Solid

Purity >90-98%

Solubility Water, DMSO, DCM, DMF

Storage Conditions
-20°C (powder) or -80°C (in

solvent)

Hazard Identification and Safety Precautions
m-PEG10-NHS ester is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects. It can also cause skin and eye irritation and may cause respiratory

irritation.

Precautionary Statements:

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to minimize exposure. The following equipment

is mandatory when handling m-PEG10-NHS ester:
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PPE Category Specification Rationale

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.

Protects against splashes and

airborne particles.

Skin Protection

Nitrile gloves (inspect before

use) and an impervious lab

coat.

Prevents skin contact with the

chemical.

Respiratory Protection

Generally not required for

small quantities with adequate

ventilation. For larger

quantities or if dust is

generated, use a NIOSH-

approved respirator.

Protects against the inhalation

of dust or aerosols.

Safe Handling and Operational Workflow
The following diagram outlines the essential steps for the safe handling of m-PEG10-NHS
ester, from preparation to disposal.
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Caption: Safe handling workflow for m-PEG10-NHS ester.
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Experimental Protocols
a. Preparation of Stock Solutions:

Allow the container of m-PEG10-NHS ester to equilibrate to room temperature before

opening to prevent moisture condensation.

Work in a chemical fume hood and wear all required PPE.

Weigh the desired amount of m-PEG10-NHS ester.

Dissolve in an appropriate anhydrous solvent such as DMSO, DMF, or DCM. Stock solutions

should be prepared fresh. If storage is necessary, aliquot and store in tightly sealed vials at

-20°C for up to one month or -80°C for up to six months.

b. General Protein Labeling Protocol:

Dissolve the protein to be labeled in a suitable amine-free buffer (e.g., PBS) at a pH of 7.2-

8.5.

Prepare a stock solution of m-PEG10-NHS ester in an anhydrous solvent (e.g., DMSO).

Add the desired molar excess of the m-PEG10-NHS ester solution to the protein solution.

Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours.

Remove the excess, unreacted m-PEG10-NHS ester using dialysis or a desalting column.

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

In Case of Skin Contact: Wash with plenty of soap and water. Take off contaminated clothing

and wash it before reuse.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

Spill and Disposal Plan
a. Spill Cleanup:

Ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection if necessary.

For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect the spilled material and absorbent in a sealed container for disposal.

Decontaminate the spill area with a suitable solvent.

b. Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the chemical to enter drains. Collect spillage as it is very toxic to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling m-
PEG10-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609231#personal-protective-equipment-for-handling-
m-peg10-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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